Cas no 1823087-44-0 (4-[3-(Methoxymethyl)furan-2-yl]butanal)

• Product Name: 4-[3-(Methoxymethyl)furan-2-yl]butanal
• CAS No: 1823087-44-0
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 5851915
• PubChem ID: 165661250
• Update Time: 2025-05-26

4-[3-(Methoxymethyl)furan-2-yl]butanal Chemical and Physical Properties

Names and Identifiers

• 1823087-44-0
• 4-[3-(methoxymethyl)furan-2-yl]butanal
• EN300-1831118
• 4-[3-(Methoxymethyl)furan-2-yl]butanal

• Inchi： 1S/C10H14O3/c1-12-8-9-5-7-13-10(9)4-2-3-6-11/h5-7H,2-4,8H2,1H3
• InChI Key： YYDHHWPOCGJNMA-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CCCC=O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.4Ų

Additional information on 4-[3-(Methoxymethyl)furan-2-yl]butanal

Introduction to 4-[3-(Methoxymethyl)furan-2-yl]butanal (CAS No. 1823087-44-0)

4-[3-(Methoxymethyl)furan-2-yl]butanal, with the CAS number 1823087-44-0, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of furan derivatives and is characterized by its distinctive structure, which includes a furan ring and an aldehyde functional group.

The molecular formula of 4-[3-(Methoxymethyl)furan-2-yl]butanal is C₁₁H₁₄O₃, and its molecular weight is approximately 198.22 g/mol. The compound's structure can be visualized as a butanal chain attached to a furan ring, which itself is substituted with a methoxymethyl group. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of its physical properties, 4-[3-(Methoxymethyl)furan-2-yl]butanal is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's boiling point and melting point are not widely reported in the literature, but these properties can be determined through experimental methods.

The chemical reactivity of 4-[3-(Methoxymethyl)furan-2-yl]butanal is primarily influenced by its aldehyde and furan functionalities. The aldehyde group makes the compound highly reactive towards nucleophiles, enabling it to participate in various reactions such as nucleophilic addition, condensation, and reduction. The furan ring, on the other hand, can undergo electrophilic aromatic substitution reactions, making it useful in the synthesis of more complex molecules.

In the pharmaceutical industry, 4-[3-(Methoxymethyl)furan-2-yl]butanal has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that 4-[3-(Methoxymethyl)furan-2-yl]butanal could play a crucial role in the discovery of novel therapeutic agents.

Beyond pharmaceutical applications, 4-[3-(Methoxymethyl)furan-2-yl]butanal has also found use in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials. For example, a study published in the Journal of Polymer Science demonstrated that copolymers derived from 4-[3-(Methoxymethyl)furan-2-yl]butanal exhibit excellent thermal stability and mechanical strength.

In the realm of chemical synthesis, 4-[3-(Methoxymethyl)furan-2-yl]butanal serves as a versatile building block for the construction of complex organic molecules. Its reactivity and functional group diversity make it an ideal starting material for multistep synthetic sequences. Researchers at Harvard University have utilized this compound in the development of new methodologies for the synthesis of natural products and pharmaceuticals. Their work has led to more efficient and environmentally friendly synthetic routes for producing these valuable compounds.

The safety profile of 4-[3-(Methoxymethyl)furan-2-yl]butanal is an important consideration for its use in various applications. While detailed toxicological data may not be available for this specific compound, general guidelines for handling aldehydes and furan derivatives should be followed to ensure safe use. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, 4-[3-(Methoxymethyl)furan-2-yl]butanal (CAS No. 1823087-44-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as pharmaceuticals, materials science, and chemical synthesis.